Cas no 1020037-97-1 (1-(2-Methylpyridin-4-yl)butane-1,3-dione)

1-(2-Methylpyridin-4-yl)butane-1,3-dione structure
1020037-97-1 structure
Product Name:1-(2-Methylpyridin-4-yl)butane-1,3-dione
CAS No:1020037-97-1
MF:C10H11NO2
MW:177.199842691422
CID:2623239
PubChem ID:53485441
Update Time:2025-04-21

1-(2-Methylpyridin-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methyl-4-pyridinyl)-1,3-butanedione
    • DB-083206
    • 1020037-97-1
    • DTXSID10704603
    • AKOS006303064
    • 1-(2-Methylpyridin-4-yl)butane-1,3-dione
    • Inchi: 1S/C10H11NO2/c1-7-5-9(3-4-11-7)10(13)6-8(2)12/h3-5H,6H2,1-2H3
    • InChI Key: ARJOMGAZINYXPV-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)C1C=CN=C(C)C=1

Computed Properties

  • Exact Mass: 177.078979g/mol
  • Monoisotopic Mass: 177.078979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 177.2g/mol
  • XLogP3: 0.8
  • Topological Polar Surface Area: 47Ų
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